Cas no 1805400-16-1 (Methyl 2-(difluoromethyl)-3-hydroxy-6-nitropyridine-5-acetate)

• Product Name: Methyl 2-(difluoromethyl)-3-hydroxy-6-nitropyridine-5-acetate
• CAS No: 1805400-16-1
• MF: C₉H₈F₂N₂O₅
• MW: 262.167029380798
• CID: 4888898
• Update Time: 2025-09-28

Methyl 2-(difluoromethyl)-3-hydroxy-6-nitropyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(difluoromethyl)-3-hydroxy-6-nitropyridine-5-acetate

• Inchi： 1S/C9H8F2N2O5/c1-18-6(15)3-4-2-5(14)7(8(10)11)12-9(4)13(16)17/h2,8,14H,3H2,1H3
• InChI Key： FTKGRYLVNVAHOS-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=C(C([N+](=O)[O-])=N1)CC(=O)OC)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 323
• XLogP3: 1.1
• Topological Polar Surface Area: 105

Additional information on Methyl 2-(difluoromethyl)-3-hydroxy-6-nitropyridine-5-acetate

Recent Advances in the Study of Methyl 2-(difluoromethyl)-3-hydroxy-6-nitropyridine-5-acetate (CAS: 1805400-16-1)

Methyl 2-(difluoromethyl)-3-hydroxy-6-nitropyridine-5-acetate (CAS: 1805400-16-1) is a chemically synthesized compound that has garnered significant attention in the field of medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have focused on its unique structural properties, which make it a promising candidate for the synthesis of novel therapeutic agents. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its chemical characteristics, biological activities, and potential applications in pharmaceutical research.

The compound's structure features a difluoromethyl group, a hydroxyl group, and a nitro group attached to a pyridine ring, which contributes to its reactivity and potential biological activity. Researchers have explored its role as an intermediate in the synthesis of more complex molecules, particularly in the development of kinase inhibitors and anti-inflammatory agents. Recent publications have demonstrated its utility in multi-step synthetic routes, where it serves as a key building block for the construction of pharmacologically active compounds.

One of the most notable studies in 2023 investigated the compound's potential as a precursor in the synthesis of selective JAK2 inhibitors, which are crucial for treating myeloproliferative neoplasms. The research team utilized Methyl 2-(difluoromethyl)-3-hydroxy-6-nitropyridine-5-acetate as a starting material, demonstrating its versatility in medicinal chemistry applications. The study reported a high yield and excellent purity of the final product, underscoring the compound's reliability in complex synthetic pathways.

Another significant development involves the exploration of the compound's direct biological activity. Preliminary in vitro studies have shown that Methyl 2-(difluoromethyl)-3-hydroxy-6-nitropyridine-5-acetate exhibits moderate inhibitory effects on certain inflammatory cytokines, suggesting potential applications in autoimmune disease research. However, further studies are needed to fully elucidate its mechanism of action and optimize its pharmacological properties.

From a chemical perspective, recent advancements in the purification and characterization of this compound have been reported. New chromatographic techniques have been developed to improve its isolation from reaction mixtures, while advanced spectroscopic methods, including 2D NMR and high-resolution mass spectrometry, have provided more detailed structural insights. These technical improvements have facilitated more efficient use of the compound in research settings.

Looking forward, researchers anticipate that Methyl 2-(difluoromethyl)-3-hydroxy-6-nitropyridine-5-acetate will continue to play an important role in medicinal chemistry. Its unique combination of functional groups offers numerous possibilities for structural modification, making it a valuable tool for drug discovery programs. Current research efforts are focusing on expanding its applications to other therapeutic areas, including oncology and infectious diseases, where its structural features may prove particularly advantageous.

In conclusion, Methyl 2-(difluoromethyl)-3-hydroxy-6-nitropyridine-5-acetate (CAS: 1805400-16-1) represents an important chemical entity in contemporary pharmaceutical research. The latest studies have demonstrated its versatility as both a synthetic intermediate and a potential bioactive compound. As research progresses, this molecule is likely to contribute significantly to the development of new therapeutic agents, highlighting the importance of continued investigation into its properties and applications.